Cas no 2248404-94-4 ((3-Tert-butylphenyl)-(4-chlorophenyl)methanamine)

• Product Name: (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine
• CAS No: 2248404-94-4
• MF: C₁₇H₂₀ClN
• MW: 273.800403594971
• CID: 6551183
• PubChem ID: 137935521
• Update Time: 2025-07-23

(3-Tert-butylphenyl)-(4-chlorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-tert-butylphenyl)(4-chlorophenyl)methanamine
• EN300-6498070
• 2248404-94-4
• (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine

• Inchi： 1S/C17H20ClN/c1-17(2,3)14-6-4-5-13(11-14)16(19)12-7-9-15(18)10-8-12/h4-11,16H,19H2,1-3H3
• InChI Key： ZQNZXNAWFMTGBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 273.1284273g/mol
• Monoisotopic Mass: 273.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų

Additional information on (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine

Introduction to (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine and Its Applications in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine (CAS No. 2248404-94-4) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its aromatic structure and specific substituents, has garnered attention in recent years for its utility in various chemical and biological research domains.

The molecular structure of (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine consists of a methanamine group connected to two aromatic rings: a tert-butylphenyl ring and a chlorophenyl ring. This bifunctional nature makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and specialty chemicals. The presence of the tert-butyl group enhances the steric hindrance around the aromatic ring, which can influence the reactivity and selectivity of various chemical transformations.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of a tert-butyl group and a chloro substituent on a phenyl ring has been associated with enhanced binding affinity to certain biological targets. This has led to investigations into its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have been exploring its utility in the development of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases.

One of the most compelling aspects of (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine is its role as a building block in medicinal chemistry. The aromatic system provides a stable scaffold for further functionalization, while the amine group offers a reactive site for coupling reactions. These properties make it an attractive candidate for designing molecules with specific biological activities. Recent studies have demonstrated its use in the synthesis of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as key drivers in many disease pathways.

The compound's relevance extends beyond pharmaceutical applications. In materials science, for example, its aromatic structure and electron-rich nature make it a candidate for use in organic electronics. Specifically, it has been investigated as a component in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The tert-butyl group can improve thermal stability, while the chloro substituent can enhance electron-withdrawing properties, making it an ideal candidate for optimizing device performance.

From an industrial perspective, (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine represents an important intermediate in the synthesis of more complex molecules. Its availability from reliable chemical suppliers ensures that researchers can incorporate it into their synthetic pathways without significant hurdles. This accessibility is crucial for accelerating drug discovery programs and developing new materials.

The synthesis of this compound typically involves multi-step organic reactions, including cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the precise assembly of the aromatic rings around the methanamine core. Advances in catalytic systems have made these reactions more efficient and scalable, which is essential for large-scale production.

In conclusion, (3-Tert-butylphenyl)-(4-chlorophenyl)methanamine (CAS No. 2248404-94-4) is a compound with diverse applications across multiple scientific disciplines. Its unique structural features make it valuable in pharmaceutical research, particularly for developing kinase inhibitors and other bioactive molecules. Additionally, its potential use in materials science underscores its versatility as an intermediate. As research continues to uncover new applications for this compound, its importance is likely to grow further.